molecular formula C17H13F2NO3 B8357706 5-Acetylamino-6-(2,4-difluorophenoxy)-1-indanone

5-Acetylamino-6-(2,4-difluorophenoxy)-1-indanone

Cat. No.: B8357706
M. Wt: 317.29 g/mol
InChI Key: ZUDBSSVBLLYQTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Acetylamino-6-(2,4-difluorophenoxy)-1-indanone is a useful research compound. Its molecular formula is C17H13F2NO3 and its molecular weight is 317.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H13F2NO3

Molecular Weight

317.29 g/mol

IUPAC Name

N-[6-(2,4-difluorophenoxy)-1-oxo-2,3-dihydroinden-5-yl]acetamide

InChI

InChI=1S/C17H13F2NO3/c1-9(21)20-14-6-10-2-4-15(22)12(10)8-17(14)23-16-5-3-11(18)7-13(16)19/h3,5-8H,2,4H2,1H3,(H,20,21)

InChI Key

ZUDBSSVBLLYQTE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=C(C=C2C(=C1)CCC2=O)OC3=C(C=C(C=C3)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

13.9 g of 6-(2,4-difluorophenoxy)-5-indanylamine in 93 ml of acetic acid was combined at 30° C. with 40 ml of acetic anhydride. Thereafter a solution of 11 g of chromium trioxide in 27 ml of water and 17 ml of acetic acid was added dropwise at 50° C. After another 40 minutes at 50° C., the mixture was cooled, poured on ice water, and vacuum-filtered. The residue was chromatographed over silica gel with dichloromethane-ethyl acetate, thus obtaining 9 g of 5-acetylamino-6-(2,4-difluorophenoxy)-1-indanone, mp 153° C., and subsequently 4 g of the isomeric 6-acetylamino-5-(2,4-difluorophenoxy)-1-indanone, mp 199° C.
Quantity
13.9 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two
Quantity
93 mL
Type
reactant
Reaction Step Three
Quantity
17 mL
Type
reactant
Reaction Step Four
Name
Quantity
27 mL
Type
solvent
Reaction Step Four
Quantity
11 g
Type
catalyst
Reaction Step Four

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